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Compound of Interest

Compound Name: Decylamine

Cat. No.: B041302

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of decylamine, a primary alkylamine
with significant applications in chemical synthesis, materials science, and as an intermediate in
the production of pharmaceuticals and agrochemicals. This document details its chemical and

physical properties, provides a list of synonyms, and outlines a key synthetic protocol involving
this compound.

Chemical Identity and Synonyms

Decylamine, a straight-chain primary amine with a ten-carbon aliphatic tail, is a versatile
chemical intermediate. Its identity is standardized by its CAS Registry Number.

« CAS Number: 2016-57-1[1][2][3][4][5][6]

Decylamine is also known by a variety of other names in scientific literature and commerce. A
comprehensive list of synonyms is provided below:

1-Decanamine[2][7]

n-Decylamine|[7]

1-Aminodecane[1][3]

Decan-1-amine[2][4]

Monodecylamine[2]
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Amine 10[2][7]

Kemamine P 190D[2]

Aminodecane[2]

Normal-decylamine[2]

DECYLAMIDE[6][7]

Physicochemical Properties

Decylamine is a clear, colorless to pale yellow liquid at room temperature, possessing a
characteristic ammonia-like or fishy odor.[7][8] It is flammable and known to absorb carbon
dioxide from the air.[7] Its amphiphilic nature, with a hydrophobic decyl chain and a hydrophilic
amine group, dictates its solubility and reactivity.[9] It is slightly soluble in water but readily
soluble in organic solvents such as ethanol, ether, acetone, benzene, and chloroform.[1][7][10]

A summary of its key quantitative properties is presented in the table below.

Property Value Reference(s)
Molecular Formula CioH23N [21[7]
Molecular Weight 157.30 g/mol [1][2][3]
Melting Point 12-14 °C [3161[7]
Boiling Point 216-218 °C (1103171
Density 0.787 g/mL at 25 °C [31[7]
Refractive Index (n2°/D) 1.436 [B1[7]

Flash Point 89 °C (192.2 °F) - closed cup [3B115][11]

pKa 10.64 at 25 °C [61[7]

Applications in Research and Drug Development
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Decylamine's reactivity makes it a valuable building block in organic synthesis. The primary
amine group is nucleophilic and basic, allowing it to participate in a wide array of reactions
including acylation, alkylation, and condensation.[1]

Key applications include:

e Pharmaceutical Intermediate: It serves as a crucial intermediate in the synthesis of
pharmacologically active compounds.[9][12][13] A notable example is its use in the synthesis
of the dynamin GTPase inhibitor, Dynole 2-24.[7][9][11][14]

o Agrochemical Synthesis: Decylamine is used in the manufacturing of pesticides, herbicides,
and fungicides.[8][12]

» Corrosion Inhibitor: It is an effective corrosion inhibitor, particularly for zinc in acidic solutions.

[71°]

o Surfactant Production: As a precursor, it is used to create non-ionic or cationic surfactants for
detergents and emulsifiers.[1]

o Nanomaterials: It acts as a capping agent in the synthesis and stabilization of metallic and
semiconductor nanoparticles, controlling particle growth and preventing aggregation.[9] It
has also been used as a template in the synthesis of mesoporous iron oxides.[7][14]

Experimental Protocols

Decylamine is a key reactant in various synthetic procedures. Below is a detailed methodology
for a reaction where it is prominently used.

Synthesis of Dynole 2-24 via Reductive Amination

Dynole 2-24, N-((1-(3-(dimethylamino)propyl)-1H-indol-3-yl)methyl)decan-1-amine, is a
dynamin inhibitor synthesized using decylamine. The synthesis is achieved through the
reductive amination of 1-(3-(dimethylamino)propyl)-1H-indole-3-carbaldehyde with
decylamine.[2][7][8][9]

Reaction Principle: Reductive amination is a two-step process that transforms a carbonyl group
into an amine. First, the amine (decylamine) reacts with the aldehyde to form an imine
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intermediate. This intermediate is then reduced in situ to the target secondary amine (Dynole 2-

24) using a suitable reducing agent.

Materials:

1-(3-(dimethylamino)propyl)-1H-indole-3-carbaldehyde
Decylamine

Sodium borohydride (or another suitable reducing agent)
Methanol (or another suitable solvent)

p-Toluenesulfonic acid monohydrate (PTSA) (optional, as an activator)

Procedure:

In a suitable reaction vessel, dissolve 1-(3-(dimethylamino)propyl)-1H-indole-3-carbaldehyde
(1 equivalent) in methanol.

Add decylamine (1 equivalent) to the solution.
If using an activator, add a catalytic amount of p-toluenesulfonic acid monohydrate.

Stir the mixture at room temperature to facilitate the formation of the imine intermediate. The
progress of imine formation can be monitored by techniques such as TLC or NMR.

Once imine formation is complete or has reached equilibrium, cool the reaction mixture in an
ice bath.

Slowly add sodium borohydride (a molar excess, e.g., 1.5-2 equivalents) portion-wise to the
cooled mixture.

After the addition is complete, remove the ice bath and allow the reaction to stir at room
temperature until the reduction is complete (monitor by TLC).

Quench the reaction by carefully adding water or a dilute acid.
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o Extract the product with a suitable organic solvent (e.g., ethyl acetate).

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

e The crude product can then be purified by column chromatography on silica gel to yield the
pure Dynole 2-24.

Visualized Workflow and Relationships

The following diagrams illustrate key logical and experimental relationships involving

decylamine.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b041302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Found

ational & Exploratory
Check Availability & Pricing

Decyl Halide
(e.g., 1-Bromodecane)

SN2 Reaction

Reductive Amination

Decanal

Decanol

Catalytic Amination

Ammonia (NHs)

Reducing Agent

(e.g., NaBHsCN)
H2 / Catalyst

(e.g., Ni)
Hydrazine (N2Ha4)

g

Potassium
Phthalimide

Decylamine

______________________

Cleavage

> N-Decylphthalimide

Click to download full resolution via product page

Caption: Common synthetic routes for the preparation of Decylamine.
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Caption: Experimental workflow for the synthesis of Dynole 2-24.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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